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The table below summarizes the role and characteristics of glyceric acid across different experimental

contexts, highlighting its diverse functions.

Aspect
Context 1: Plant
Stress Response (R.
chrysanthum) [1]

Context 2: Human
Mitochondrial Activation
[2] [3]

Context 3: Core
Biochemistry [4]

Primary
Role/Effect

Potential UV-B stress
biomarker; part of
general stress response

[1]

Activates mitochondrial
metabolism; reduces
plasma lactate &

inflammation [2] [3]

Intermediate in

glyoxylate, serine, and
glycerolipid
metabolism [4]

Key Experimental
Findings

Identified as 1 of 26 UV-

B-responsive
metabolites; levels

increased under UV-B
stress [1]

Significantly reduced

plasma lactate; improved
cell membrane integrity

(reduced creatine kinase)
[2] [3]

Listed in KEGG;

involved in 4 main
reactions (e.g.,

conversion to 2-
phospho-D-glycerate)

[4]

Organism/System Rhododendron

chrysanthum (plant) [1]

Healthy humans (50-60

years old) [2] [3]

General biochemical

pathways (across
species) [4]
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Aspect
Context 1: Plant
Stress Response (R.
chrysanthum) [1]

Context 2: Human
Mitochondrial Activation
[2] [3]

Context 3: Core
Biochemistry [4]

Analysis
Platform/Method

GC-TOFMS; Data
analysis with

MetaboAnalyst 5.0 [1]

Clinical blood tests;
mRNA expression

analysis [2] [3]

KEGG pathway
database [4]

Detailed Experimental Protocols

The significant findings in the table above are supported by rigorous experimental methodologies.

Experiment 1: Identifying Glyceric Acid as a UV-B Stress
Biomarker in Plants [1]

This protocol is based on a study investigating the metabolic response of Rhododendron chrysanthum to UV-

B radiation.

1. Plant Material and Treatment: Two groups of seedlings ("domesticated" and "incubator") were

exposed to UV-B radiation (280–315 nm) for 8 hours daily over two days. Control groups were not
exposed. Leaf tissues were collected and flash-frozen in liquid nitrogen [1].

2. Metabolite Extraction and Analysis: Metabolites were extracted from the frozen leaf tissues. A
non-targeted metabolomics analysis was performed using Gas Chromatography-Time-of-Flight
Mass Spectrometry (GC-TOFMS) [1].
3. Data Processing and Statistical Analysis:

The raw data from GC-TOFMS was processed using the XploreMET platform (v3.0) and
compared against a metabolite library [1].

Principal Component Analysis (PCA) was conducted using R software to visualize group
separations [1].

Differential Metabolite Analysis was performed by calculating Fold Change (FC) and p-
values. Metabolites with an FC ≥ 1 or ≤ 0.67 and a p-value < 0.1 were considered significantly

different [1].
Pathway and Enrichment Analysis was carried out using MetaboAnalyst 5.0 to identify

impacted metabolic pathways [1].
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Experiment 2: Assessing D-Glyceric Acid's Effects on Human
Mitochondrial Function [2] [3]

This protocol summarizes a double-blind, placebo-controlled human trial.

1. Study Population and Design: 27 healthy volunteers aged 50-60 were divided into two groups.
One group received D-glyceric acid calcium salt (DGAcs) dissolved in water, while the placebo

group received an equimolar calcium solution. The study included a 4-day and a 21-day treatment
period [2] [3].

2. Sample Collection and Measurement:
Blood samples were taken after a 12-hour fast following the last dose [2] [3].

Primary Outcomes: Plasma levels of lactate, creatine kinase, and aspartate aminotransferase
were measured to assess energy metabolism and cellular membrane integrity [2] [3].

Secondary Outcomes: Systemic inflammation markers and mitochondria-related mRNA
expressions in circulating immune cells were analyzed [2] [3].

3. Data Analysis: Statistical analyses were performed to compare changes within and between the
DGA and placebo groups over time [2] [3].

Glyceric Acid in Core Metabolic Pathways

The following diagram illustrates the central metabolic position of glyceric acid based on KEGG pathway

database information [4], integrating its role in stress response and mitochondrial activation.
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The diagram shows two key contexts for glyceric acid:

Core Biochemistry: Integrated into central carbon metabolism, D-glyceric acid (DGA) is converted
via ATP-dependent glycerate kinase (GLYCTK) to 2-phosphoglycerate, feeding into glycolysis and

energy production [4].
Experimental Findings: Oral DGA administration activates mitochondrial metabolism, with effects

including significantly reduced plasma lactate and enhanced cellular membrane integrity in human
trials [2] [3].

Key Comparative Insights for Researchers
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From Biomarker to Therapeutic: The plant study positions glyceric acid as a diagnostic indicator
of environmental stress [1], while the human trial investigates its therapeutic potential to enhance
energy metabolism [2] [3].

Cross-Kingdom Conservation: Its presence as a key metabolite in both plants and humans
suggests a fundamental and evolutionarily conserved role in metabolic regulation.

Analytical Approaches: Research utilizes both non-targeted metabolomics (GC-TOFMS) for
biomarker discovery and targeted clinical chemistry for validating specific physiological effects.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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